Cas no 91034-92-3 ( )
structure
Product Name:
CAS No:91034-92-3
MF:C16H14O2S
MW:270.346163272858
CID:995542
PubChem ID:299248
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 4-dibenzothiophen-2-ylbutanoic acid
- 4-(2-dibenzothienyl)butyric acid
- DTXSID20305822
- NSC-171720
- AKOS024338516
- 2-DIBENZOTHIOPHENEBUTYRIC ACID
- NSC171720
- 2-Dibenzothiophenebutanoic acid
- SCHEMBL9193177
- 91034-92-3
- 4-(dibenzo[b,d]thiophen-2-yl)butanoic acid
-
-
- Inchi: 1S/C16H14O2S/c17-16(18)7-3-4-11-8-9-15-13(10-11)12-5-1-2-6-14(12)19-15/h1-2,5-6,8-10H,3-4,7H2,(H,17,18)
- InChI Key: FMTLTRCPMNZQGB-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=C(C=CC1=2)CCCC(=O)O
Computed Properties
- Exact Mass: 270.071
- Monoisotopic Mass: 270.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.302
- Boiling Point: 485°C at 760 mmHg
- Flash Point: 247.1°C
- Refractive Index: 1.705
- PSA: 65.54000
- LogP: 4.46180
Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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